![molecular formula C21H25NO2 B7435292 1-(3,3-Dimethyl-4-phenylpyrrolidin-1-yl)-3-(3-hydroxyphenyl)propan-1-one](/img/structure/B7435292.png)
1-(3,3-Dimethyl-4-phenylpyrrolidin-1-yl)-3-(3-hydroxyphenyl)propan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3,3-Dimethyl-4-phenylpyrrolidin-1-yl)-3-(3-hydroxyphenyl)propan-1-one is a chemical compound commonly known as DPPP. It is a synthetic substance that has been used in scientific research for various purposes. DPPP is a member of the cathinone family, which is a class of drugs that are structurally similar to amphetamines.
Mechanism of Action
The exact mechanism of action of DPPP is not well understood. However, it is believed to work by increasing the levels of dopamine, norepinephrine, and serotonin in the brain. These neurotransmitters are involved in regulating mood, motivation, and cognitive function.
Biochemical and Physiological Effects
DPPP has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of dopamine, norepinephrine, and serotonin in the brain. It has also been shown to increase heart rate and blood pressure, and to cause vasoconstriction.
Advantages and Limitations for Lab Experiments
One advantage of using DPPP in lab experiments is that it is a well-characterized compound with a known structure and synthesis method. This makes it easier to study and manipulate in the lab. However, one limitation is that DPPP is a synthetic substance, and its effects on biological systems may not be fully representative of natural compounds.
Future Directions
There are several potential future directions for research on DPPP. One area of interest is its potential as a treatment for depression and anxiety disorders. Another area of interest is its effects on cognitive function, and its potential as a cognitive enhancer. Additionally, further research is needed to better understand the mechanism of action of DPPP and its effects on the central nervous system.
Synthesis Methods
The synthesis of DPPP involves several steps. The first step is the synthesis of 3-(3-hydroxyphenyl)propan-1-one, which is then reacted with 3,3-dimethyl-4-phenylpyrrolidine to produce DPPP. The synthesis of DPPP requires specialized equipment and expertise, and it is not a simple process.
Scientific Research Applications
DPPP has been used in scientific research for various purposes. It has been studied for its potential use as a treatment for depression and anxiety disorders. DPPP has also been studied for its effects on the central nervous system, including its potential as a stimulant and its ability to enhance cognitive function.
properties
IUPAC Name |
1-(3,3-dimethyl-4-phenylpyrrolidin-1-yl)-3-(3-hydroxyphenyl)propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25NO2/c1-21(2)15-22(14-19(21)17-8-4-3-5-9-17)20(24)12-11-16-7-6-10-18(23)13-16/h3-10,13,19,23H,11-12,14-15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSCXHUZQEBMCCA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CN(CC1C2=CC=CC=C2)C(=O)CCC3=CC(=CC=C3)O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3,3-Dimethyl-4-phenylpyrrolidin-1-yl)-3-(3-hydroxyphenyl)propan-1-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.